Cas no 35179-50-1 (1H-Imidazole, 1-methyl-2-(1-methylethyl)-4-nitro-)

1H-Imidazole, 1-methyl-2-(1-methylethyl)-4-nitro- structure
35179-50-1 structure
Product Name:1H-Imidazole, 1-methyl-2-(1-methylethyl)-4-nitro-
CAS No:35179-50-1
MF:C7H11N3O2
MW:169.181141138077
CID:1468506
PubChem ID:13072974
Update Time:2025-04-20

1H-Imidazole, 1-methyl-2-(1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-methyl-2-(1-methylethyl)-4-nitro-
    • SCHEMBL18776142
    • DTXSID20517367
    • 1-Methyl-4-nitro-2-(propan-2-yl)-1H-imidazole
    • 2-Isopropyl-1-methyl-4-nitro-1H-imidazole
    • 35179-50-1
    • InChI=1/C7H11N3O2/c1-5(2)7-8-6(10(11)12)4-9(7)3/h4-5H,1-3H
    • Inchi: 1S/C7H11N3O2/c1-5(2)7-8-6(10(11)12)4-9(7)3/h4-5H,1-3H3
    • InChI Key: TUZDNVZVTMLGAZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN(C)C(C(C)C)=N1)=O

Computed Properties

  • Exact Mass: 169.08523
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
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